Cas no 5912-86-7 (Phenol,2-methoxy-4-(1Z)-1-propen-1-yl-)

Phenol,2-methoxy-4-(1Z)-1-propen-1-yl- Properties

Names and Identifiers

• Phenol,2-methoxy-4-(1Z)-1-propen-1-yl-
• (Z)-2-methoxy-4-(prop-1-enyl)phenol
• 2-methoxy-4-[(Z)-prop-1-enyl]phenol
• (Z)-2-Methoxy-5-(1-propenyl)phenol
• (Z)-Isoeugenol
• 1-(2-furanyl)-2-hydroxyethanone
• 2-Methoxy-4-[(1Z)-1-propenyl]phenol
• 4-(1-Propenyl)-2-methoxyphenol, (Z)-
• cis-2-Methoxy-4-propenylphenol
• cis-4-Propenylguaiacol
• cis-Isoeugenol
• Isoeugenol, Z-
• Phenol, 2-methoxy-4-propenyl-, (Z)-
• (Z)-2-methoxy-4-propenylphenol
• DTXSID901025644
• ISOEUGENOL, (Z)-
• iso-Eugenol 1
• 5912-86-7
• Phenol, 2-methoxy-4-(1-propenyl)-, (Z)-
• (Z)-2-Methoxy-4-(prop-1-en-1-yl)phenol
• 2A4KEV8DNH
• EINECS 227-633-7
• CHEMBL445206
• NS00076586
• z-isoeugenol
• ISOEUGENOL, CIS-
• (Z)-4-PROPENYLGUAIACOL
• SCHEMBL300766
• BDBM50410487
• ISOEUGENOL CIS-FORM [MI]
• UNII-2A4KEV8DNH
• (Z)-2-METHOXY-4-(1-PROPENYL)PHENOL
• CHEBI:50543
• Isoeugenol (II)
• BRN 1909603
• Isoeugenol cis-form
• 2-methoxy-4-[(1Z)-prop-1-en-1-yl]phenol
• 4-06-00-06324 (Beilstein Handbook Reference)
• +Expand

• InChIKey： BJIOGJUNALELMI-ARJAWSKDSA-N
• Inchi： InChI=1S/C10H12O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h3-7,11H,1-2H3/b4-3-
• SMILES： CC=CC1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 164.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.084
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• Refractive Index: nHe20 1.5724
• Boiling Point: bp11 133°
• Flash Point: 122.9°C
• Density: d420 1.088